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Compound of Interest

Compound Name: Berberine Ursodeoxycholate

CAS No.: 1868138-66-2

Cat. No.: B10831510

Get Quote

The following guidelines provide essential safety and logistical information for the proper

disposal of Berberine Ursodeoxycholate (also known as HTD1801) in a laboratory setting.

These procedures are based on general principles of chemical safety and available data for the

compound's constituents.

Disclaimer: Before proceeding, users must consult their institution's specific safety data sheets

(SDS) and waste disposal protocols. The following information is for guidance and should be

supplemented by local regulations and the professional judgment of trained laboratory

personnel.

Hazard Assessment
Berberine Ursodeoxycholate is an ionic salt of Berberine and Ursodeoxycholic acid.[1] Based

on available safety data for its components, neither is classified as a hazardous substance

according to the OSHA Hazard Communication Standard (29 CFR 1910.1200).[2][3][4]

Berberine Chloride: Not a hazardous substance or mixture.[3]
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Ursodeoxycholic Acid (Ursodiol): Not considered hazardous by the 2012 OSHA Hazard

Communication Standard.[2][4] It may be harmful if swallowed in large quantities.[5]

This assessment suggests that Berberine Ursodeoxycholate can likely be managed as non-

hazardous chemical waste, provided it has not been mixed with hazardous substances.

Data Summary: Hazard Classification of
Components
The following table summarizes the hazard information for the individual components of

Berberine Ursodeoxycholate.

Component CAS Number
OSHA Hazard
Classification

Key Notes

Berberine Chloride 633-65-8

Not a hazardous

substance or

mixture[3]

Laboratory chemical

for synthesis of

substances.[3]

Ursodeoxycholic Acid 128-13-2

Not a hazardous

substance or

mixture[2][4]

May be harmful if

swallowed (Acute Oral

Toxicity Category 5).

[5]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for disposing of pure, unused, or residual

Berberine Ursodeoxycholate.

Step 1: Personal Protective Equipment (PPE)

Always wear standard laboratory PPE, including a lab coat, safety glasses, and gloves,

when handling any chemical waste.[6]

Step 2: Waste Segregation
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Crucially, do not mix Berberine Ursodeoxycholate waste with hazardous waste streams

(e.g., flammable solvents, corrosive materials, or reactive chemicals).[6][7]

If Berberine Ursodeoxycholate has been used in experiments and is mixed with other

hazardous materials, it must be disposed of according to the guidelines for the most

hazardous component in the mixture.[8]

Step 3: Containerization and Labeling

Select a Container: Use a chemically compatible, leak-proof container with a secure screw-

top lid.[9] Plastic containers are often preferred for solid waste.[10]

Label the Container: Clearly label the waste container as "Berberine Ursodeoxycholate
Waste" or with its specific chemical name. Include the date when waste was first added.[10]

[11] Ensure the container is not left unmarked.[6]

Step 4: Accumulation and Storage

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory, at or near the point of generation.[7][10]

Keep the container closed at all times, except when adding waste.[11]

Store the container away from heat sources and high-traffic areas.[6]

Step 5: Final Disposal

For Non-Hazardous Designation: Based on the component data, pure Berberine
Ursodeoxycholate waste is not typically classified as hazardous.

Solid Waste: Place the securely sealed and labeled container in the laboratory's

designated non-hazardous solid chemical waste stream.

Aqueous Solutions: While some non-hazardous aqueous solutions can be drain-disposed,

it is best practice to avoid disposing of any chemical waste via the sewage system unless

explicitly permitted by your institution's Environmental Health & Safety (EH&S) office.[6]

[11] High concentrations or large quantities should not be poured down the drain.[7]
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Consult EH&S: Always contact your institution's EH&S department for a final determination

and to schedule a waste pickup.[10] Treat all chemical waste as hazardous until confirmed

otherwise by your safety office.[11]

Experimental Protocols
Specific experimental protocols for the disposal of Berberine Ursodeoxycholate are not

detailed in publicly available literature. The disposal procedures provided are derived from

general laboratory chemical waste management guidelines and the hazard profiles of the

compound's constituents.[3][4][6][10][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Berberine Ursodeoxycholate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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